Cas no 941881-64-7 (N-(3-methoxyphenyl)methyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide)

• Product Name: N-(3-methoxyphenyl)methyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide
• CAS No: 941881-64-7
• MF: C₂₃H₂₉N₃O₃
• MW: 395.49466586113
• CID: 5946871
• PubChem ID: 16809628
• Update Time: 2025-06-03

N-(3-methoxyphenyl)methyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)methyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide
• 1-Piperidineacetamide, 4-[[[(3-methoxyphenyl)methyl]amino]carbonyl]-N-(4-methylphenyl)-
• AKOS024643006
• N-(3-methoxybenzyl)-1-(2-oxo-2-(p-tolylamino)ethyl)piperidine-4-carboxamide
• 941881-64-7
• N-[(3-methoxyphenyl)methyl]-1-[2-(4-methylanilino)-2-oxoethyl]piperidine-4-carboxamide
• N-[(3-methoxyphenyl)methyl]-1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-4-carboxamide
• F2356-0761

• Inchi： 1S/C23H29N3O3/c1-17-6-8-20(9-7-17)25-22(27)16-26-12-10-19(11-13-26)23(28)24-15-18-4-3-5-21(14-18)29-2/h3-9,14,19H,10-13,15-16H2,1-2H3,(H,24,28)(H,25,27)
• InChI Key： XPCGJENGFJVDNT-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(C)C=C2)=O)CCC(C(NCC2=CC=CC(OC)=C2)=O)CC1

Computed Properties

• Exact Mass: 395.22089180g/mol
• Monoisotopic Mass: 395.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.173±0.06 g/cm3(Predicted)
• Boiling Point: 659.3±55.0 °C(Predicted)
• pka: 14.70±0.70(Predicted)

Additional information on N-(3-methoxyphenyl)methyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide

Introduction to N-(3-methoxyphenyl)methyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide (CAS No. 941881-64-7)

N-(3-methoxyphenyl)methyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide, identified by its CAS number 941881-64-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development in medicinal chemistry.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a piperidine core, aromatic rings, and carbamoyl substituents. The presence of 3-methoxyphenyl and 4-methylphenyl moieties suggests that this molecule may interact with biological targets in a manner that could be exploited for therapeutic purposes. Specifically, the piperidine ring is a common motif in many pharmacologically active agents due to its ability to mimic the natural binding pockets of biological enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel piperidine-based compounds for various therapeutic applications. These compounds have shown promise in treating a wide range of diseases, including neurological disorders, cancer, and infectious diseases. The unique structural features of N-(3-methoxyphenyl)methyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide make it an intriguing candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex molecular framework. The use of these sophisticated methodologies underscores the compound's complexity and the expertise required to produce it on a scalable basis.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug discovery. By modifying specific functional groups or introducing new ones, researchers can generate libraries of derivatives with tailored biological properties. This approach has been successfully applied in the development of novel therapeutics targeting various disease pathways. The versatility of N-(3-methoxyphenyl)methyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide lies in its ability to be readily functionalized while maintaining its core pharmacophoric features.

The pharmacological profile of this compound has been the focus of several preclinical studies. Initial investigations have revealed that it exhibits inhibitory activity against certain enzymes and receptors implicated in disease progression. For instance, studies suggest that it may interfere with the activity of kinases, which are often overexpressed in cancer cells and contribute to uncontrolled cell growth. Additionally, its interaction with other biological targets has been explored, providing insights into its potential therapeutic applications.

The use of computational modeling and high-throughput screening techniques has accelerated the discovery process for compounds like N-(3-methoxyphenyl)methyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide. These methods allow researchers to predict the binding affinity and efficacy of molecules before they are synthesized, saving valuable time and resources. By integrating experimental data with computational predictions, scientists can refine their understanding of how this compound interacts with biological systems.

In conclusion, N-(3-methoxyphenyl)methyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide (CAS No. 941881-64-7) represents a promising candidate for further exploration in pharmaceutical research. Its complex structure, potential biological activity, and synthetic feasibility make it an attractive molecule for drug discovery efforts. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one are poised to play a significant role in the development of next-generation therapeutics.